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Compound of Interest

Compound Name: Tridecane-d28

Cat. No.: B568196 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Tridecane-d28

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Tridecane-d28, a deuterated analog of tridecane. Designed for researchers,

scientists, and professionals in drug development, this document summarizes key quantitative

data, outlines a detailed experimental protocol for its application as an internal standard, and

visualizes the analytical workflow.

Introduction
Tridecane-d28 is a stable isotope-labeled form of tridecane, a saturated hydrocarbon with a

13-carbon chain. In Tridecane-d28, all 28 hydrogen atoms have been replaced with deuterium,

a heavy isotope of hydrogen. This isotopic substitution results in a significant increase in

molecular weight while maintaining nearly identical chemical properties to its non-deuterated

counterpart. Due to this characteristic, Tridecane-d28 is an excellent internal standard for

quantitative analysis by mass spectrometry-based techniques such as Gas Chromatography-

Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its

distinct mass shift allows for clear differentiation from the unlabeled analyte, ensuring accurate

quantification in complex matrices.

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of Tridecane-d28
and, for comparison, its non-deuterated analog, n-tridecane.

Table 1: General and Physical Properties
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Property Tridecane-d28 n-Tridecane

Molecular Formula CD₃(CD₂)₁₁CD₃ C₁₃H₂₈

Molecular Weight 212.53 g/mol [2] 184.36 g/mol [1]

Appearance Colorless liquid Colorless liquid[3]

Density 0.869 g/mL at 25 °C[2][4] 0.756 g/mL at 20 °C[1][3]

Boiling Point 234 °C[2][4] 235.43 °C[3]

Melting Point -4 to -6 °C[2][4] -5.4 °C[3]

Flash Point 94.0 °C (closed cup)[4] 79.44 °C[3]

Isotopic Purity ≥98 atom % D[2][4] Not Applicable

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and ether.[3]

Insoluble in water; soluble in

organic solvents like ethanol

and ether.[3]

Table 2: Identifiers

Identifier Tridecane-d28 n-Tridecane

CAS Number 121578-12-9 629-50-5

PubChem CID 56846000[5] 12388[1]

InChI Key
IIYFAKIEWZDVMP-

KRQNKTCESA-N[2][4]

IIYFAKIEWZDVMP-

UHFFFAOYSA-N[1]

Experimental Protocol: Quantitative Analysis using
Tridecane-d28 as an Internal Standard by GC-MS
The primary application of Tridecane-d28 is as an internal standard in quantitative analytical

methods. The following is a detailed, generalized protocol for its use in a Gas Chromatography-

Mass Spectrometry (GC-MS) workflow.
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Objective: To accurately quantify the concentration of an analyte in a sample matrix using

Tridecane-d28 as an internal standard.

Materials and Reagents:

Analyte of interest

Tridecane-d28 (as the internal standard)

High-purity organic solvent (e.g., hexane, dichloromethane)

Sample matrix (e.g., plasma, soil extract, water sample)

Calibrators and quality control samples

Volumetric flasks, pipettes, and vials

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

Appropriate GC column for the analyte of interest

Autosampler

Data acquisition and processing software

Procedure:

Preparation of Stock Solutions:

Accurately weigh and dissolve the analyte and Tridecane-d28 in a high-purity organic

solvent to prepare concentrated stock solutions (e.g., 1 mg/mL).

Preparation of Calibration Standards:

Perform serial dilutions of the analyte stock solution to create a series of calibration

standards at different concentrations.
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Spike each calibration standard with a fixed concentration of the Tridecane-d28 internal

standard solution.

Sample Preparation:

To a known volume or weight of the sample, add a precise amount of the Tridecane-d28
internal standard solution.

Perform an extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to

isolate the analyte and internal standard from the sample matrix.

Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS

analysis.

GC-MS Analysis:

Set up the GC-MS instrument with an appropriate temperature program for the inlet, oven,

and transfer line to achieve chromatographic separation of the analyte and internal

standard.

Configure the mass spectrometer to operate in Selected Ion Monitoring (SIM) mode,

monitoring for characteristic ions of both the analyte and Tridecane-d28.

Inject the prepared calibration standards, quality control samples, and unknown samples.

Data Analysis:

Integrate the peak areas for the analyte and the internal standard (Tridecane-d28) in each

chromatogram.

Calculate the response ratio (analyte peak area / internal standard peak area) for each

calibration standard.

Construct a calibration curve by plotting the response ratio against the concentration of the

analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by calculating their

response ratios and interpolating from the calibration curve.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for using Tridecane-d28 as an internal

standard in a quantitative analysis.
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Caption: Workflow for quantitative analysis using Tridecane-d28 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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